Cas no 5267-20-9 (m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI))

m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI) structure
5267-20-9 structure
Product Name:m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI)
CAS No:5267-20-9
MF:C14H11N3O6
MW:317.253643274307
CID:381167
PubChem ID:135403140
Update Time:2025-04-19

m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • m,m'-Azotoluene,4,4',6,6'-tetranitro- (7CI,8CI)
    • 3,4-dihydroxy-N'-[(E)-(3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]benzohydrazide
    • DTXSID50416258
    • CHEMBL3099017
    • 3,4-dihydroxy-n'-(2-hydroxy-5-nitrobenzylidene)benzohydrazide
    • 5267-20-9
    • AC1NSBAK
    • BDBM50444770
    • AKOS003616801
    • 3,4-dihydroxy-N-[(E)-(2-hydroxy-5-nitrophenyl)methylideneamino]benzamide
    • 304481-58-1
    • 3,4-dihydroxy-N'-[(E)-(2-hydroxy-5-nitrophenyl)methylidene]benzohydrazide
    • Inchi: 1S/C14H11N3O6/c18-11-4-2-10(17(22)23)5-9(11)7-15-16-14(21)8-1-3-12(19)13(20)6-8/h1-7,18-20H,(H,16,21)/b15-7+
    • InChI Key: NSIHMTUHUCNWSO-VIZOYTHASA-N
    • SMILES: OC1=CC=C(C=C1/C=N/NC(C1C=CC(=C(C=1)O)O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 317.06483
  • Monoisotopic Mass: 317.06478508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 148Ų

Experimental Properties

  • PSA: 141.8
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